Cas no 6928-51-4 (2H-1-Benzothiopyran-4-ol, 3,4-dihydro-2-phenyl-)
6928-51-4 structure
Product Name:2H-1-Benzothiopyran-4-ol, 3,4-dihydro-2-phenyl-
CAS No:6928-51-4
MF:C15H14OS
MW:242.336062908173
CID:1733587
PubChem ID:76852718
Update Time:2025-04-21
2H-1-Benzothiopyran-4-ol, 3,4-dihydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzothiopyran-4-ol, 3,4-dihydro-2-phenyl-
- 6928-51-4
- 2h-1-benzothiopyran-4-ol,3,4-dihydro-2-phenyl-
-
- Inchi: 1S/C15H14OS/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-9,13,15-16H,10H2
- InChI Key: RCARQLFXTUCHCC-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(CC1C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 242.077
- Monoisotopic Mass: 242.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5A^2
- XLogP3: 3.2
2H-1-Benzothiopyran-4-ol, 3,4-dihydro-2-phenyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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